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  3. 4-[(5-[4-(allyloxy)phenyl]-6-(ethoxycarbonyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-2(3H)-ylidene)methyl]benzoic acid
4-[(5-[4-(allyloxy)phenyl]-6-(ethoxycarbonyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-2(3H)-ylidene)methyl]benzoic acid 4-[(5-[4-(allyloxy)phenyl]-6-(ethoxycarbonyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-2(3H)-ylidene)methyl]benzoic acid
Brand Name: Vulcanchem
CAS No.:
VCID: VC0973383
InChI: InChI=1S/C27H24N2O6S/c1-4-14-35-20-12-10-18(11-13-20)23-22(26(33)34-5-2)16(3)28-27-29(23)24(30)21(36-27)15-17-6-8-19(9-7-17)25(31)32/h4,6-13,15,23H,1,5,14H2,2-3H3,(H,31,32)/b21-15-
SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)OCC=C)C(=O)C(=CC4=CC=C(C=C4)C(=O)O)S2)C
Molecular Formula: C27H24N2O6S
Molecular Weight: 504.6 g/mol

4-[(5-[4-(allyloxy)phenyl]-6-(ethoxycarbonyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-2(3H)-ylidene)methyl]benzoic acid

CAS No.:

Cat. No.: VC0973383

Molecular Formula: C27H24N2O6S

Molecular Weight: 504.6 g/mol

* For research use only. Not for human or veterinary use.

4-[(5-[4-(allyloxy)phenyl]-6-(ethoxycarbonyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-2(3H)-ylidene)methyl]benzoic acid -

Specification

Molecular Formula C27H24N2O6S
Molecular Weight 504.6 g/mol
IUPAC Name 4-[(Z)-[6-ethoxycarbonyl-7-methyl-3-oxo-5-(4-prop-2-enoxyphenyl)-5H-[1,3]thiazolo[3,2-a]pyrimidin-2-ylidene]methyl]benzoic acid
Standard InChI InChI=1S/C27H24N2O6S/c1-4-14-35-20-12-10-18(11-13-20)23-22(26(33)34-5-2)16(3)28-27-29(23)24(30)21(36-27)15-17-6-8-19(9-7-17)25(31)32/h4,6-13,15,23H,1,5,14H2,2-3H3,(H,31,32)/b21-15-
Standard InChI Key REQSUAYVXAWCLC-QNGOZBTKSA-N
Isomeric SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)OCC=C)C(=O)/C(=C/C4=CC=C(C=C4)C(=O)O)/S2)C
SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)OCC=C)C(=O)C(=CC4=CC=C(C=C4)C(=O)O)S2)C
Canonical SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)OCC=C)C(=O)C(=CC4=CC=C(C=C4)C(=O)O)S2)C

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